Carbon Chemical and Physical Properties

Names and Identifiers

- Carbon
- Carbon-12C
- CarbonpowderNmesh
- Activated Charcoal Norit
- Activatedcarbonxmeshblackgran
- carbon soot
- CarbonrodsNmmdiaxcm
- carbosieve S-111
- carbopack C
- carboxen-563
- carboxen-564
- gc packing
- carbopack B
- carbopack B ht
- carbotrap
- Charcoal, activated
- CarbonsheetNmmthickxcmwide
- CarbonyarnNmmdia
- Activatedcarbonblackpowder
- CARBON ACTIVATED PWD DARCO G60
- Carbon, activated
- Activated carbon~Charcoal, activated
- Activated carbon
- Carbon powder
- Charcoal blocks
- Activated charcoal
- Graphite
- Carbon rods
- Carbon sheet
- Carbon yarn
- NORIT?A SUPRA
- NORIT?SA II
- Norit ?SX4
- Fullerene carbon soot
- Charcoal
- Glassy carbon splinter powder
- Glassy carbon rod
- Glassy carbon plate
- Charcoal Activated [Catalyst for Oxidation using Molecular Oxygen]
- Activated carben
- Activatedcharcoal,NORIT?ASUPRA250GR
- Charcoal, Activated, Broken, 0.2 - 1mm
- Charcoal, Activated, Broken, 2 - 5mm
- Charcoal, Activated, Powder, Acid Washed
- Charcoal, Activated, Powder, Basic
- Charcoal, Activated, Powder, Neutral
- Charcoal, Activated, pretreated, 1.18 - 2.36mm (8 - 14mesh)
- Charcoal, Activated, Rod
- CHARCOAL, ANIMAL POWDER EXTRA PURE
- Metals scavenging agent, Phosphotungstic acid modified activated carbon (BASF MSA-FC C-1)
- METHANE
- powder activated carben,200mesh
- Dyhard100s
- (0321) CARBON
- 100
- 120
- ACTIV COAL
- ACTIVATED CARBON, GRANULES 2.5 MM
- Activated char
- Activated charcoal, NORIT? SA 2
- ACTIVE CARBON
- CARBON (AMORPHOUS)
- CARBON ACTIVATED (GRANULAR)
- Carbon active
- Carbon aMorphous
- Carbon black
- CARBON, ACTIVATED, CHORCARB 130 GRADE
- CARBON, ACTIVATED, DARCO ACID WASHED
- carbosieve G 100
- carbosieve G 45
- carbosieve G 60
- carbosieve G 80
- CHARCOAL, ACTIVATED GRANULAR
- DARCO G 60 ACTIVATED CHARCOAL
- FERRO CHROMIUM
- GLASSY CARBON
- SA2
- Activated charcoal ,CP
- Activated charcoal ,AR,
- Charcoal activated Norit®
- C 000330
- C 000430
- C 000350
- C 000620
- C 000431
- C 000315
- C 000321
- C 000400
- C 000420
- C 000405
- C 000421
- C 000440
- C 000305
- C 000422
- C 003550
- C 000411
- C 000410
- C 000432
- C 000205
- C 000208
- C 004995
- C 004910
- C 004905
- C 004920
- C 004940
- C 004960
- C 004961
- C 004980
- C 004990
- C 007908
- C 007930
- C 007940
- C 007911
- C 007955
- C 007910
- C 007920
- C 007950
- C 007300
- C 007200
- C 007975
- C 007921
- C 007400
- C 007905
- C 007906
- C 007909
- C 000721
- C 000735
- C 000731
- C 006011
- C 000360
- C 006101
- C 000740
- C 007201
- C 006100
- C 007912
- VC007940
- VC007916
- VC007905
- VC007500
- VC003810
- VC003821
- VC003825
- VC003823
- VC003827
- VC003837
- VC003840
- VC000500
- VC000550
- VC000600
- VC000395
- VC000250
- VC000503
- VC000650
- VC000502
- VC000551
- VC000601
- VC000501
- VC000400
- VC007915
- VC007960
- VC007925
- GQDs
- GQD
- Carbo atom
- Active charcoal
- Carbon Activated
- c
- Norit
- Mineral carbon
- carbono
- graphene
- Ultracarbon
- Filtrasorb
- Formocarbine
- Electrographite
- Anthrasorb
- Acticarbone
- Hydrodarco
- Charcodote
- Carbosieve
- Grafoil
- Aquadag
- Adsorbit
- Shungite
- Schungite
- Conductex
- Carbomix
- Carbolac
- Canesorb
- Adsorba
- Korobon
- Grosafe
- Cecarbon
- Watercarb
- Plumbago
- Charbon
- Actidose
- Papyex
- Nuchar
- Canlub
- Silver graphite
- Darco
- Graphitic acid
- Jado
- Vitreous Carbon
- Calcotone Black
- Black pearls
- Bone charcoal
- Carbopol
- Witcarb 940
- Whetlerite
- UN1362
- Ucar 38
- Toka Black 5500
- TM 30
- Therma-atomic Black
- Supersorbon IV
- Suchar 681
- Sterling SO 1
- Special schwarz
- Single wall carbon nanotube
- Shell carbon
- Regal 99
- Regal 330
- Raven 30
- Printex 60
- Pelikan C 11/1431a
- Peach black
- P1250
- OU-B
- Oil-furnace Black
- Neotex
- Neo-Spectra Mark II
- MG 1
- Lampblack
- Kosmolak
- Ketjenblack EC
- Irgalite 1104
- Impingement Black
- Vegetable carbon black
- Activated Charcoal（For Injection）
- Norit Activated Carbon
- Water activated carbon
- Coconut shell gold carbon
- Mesoporous nitrogen doped carbon
- Mesoporous Carbon Spheres
- Super large specific surface area disordered porous carbon
- Load activated silver clean water
- Liquor activated carbon
- Nut shell gold carbon
- NORIT RX 3 EXTRA Active carbon
- SORBONORIT X4 Active carbon
- NORIT CASPF Active carbon
- NORIT C SUPRA USP Active carbon
- BENTONORIT CA1 Active carbon
- BENTONORIT CAP WJ Active carbon
- NORIT CA1 Active carbon
- NORIT CA1 FW Active carbon
- NORIT CA1 PA Active carbon
- NORIT CA3 Active carbon
- NORIT CA UF Active carbon
- NORIT CAP SUPER Active carbon
- NORIT B TEST EUR Active carbon
- NORIT CG1 Active carbon
- NORIT CGSP Active carbon
- NORIT GBSP Active carbon
- NORIT CGP SUPER Active carbon
- NORIT D ULTRA Active carbon
- NORIT DX ULTRA Active carbon
- NORIT D10 Active carbon
- NORIT DX10 Active carbon
- NORIT DX1 Active carbon
- NORIT GH Active carbon
- NORIT GL50 Active carbon
- NORIT C EXTRA USP Active carbon
- NORIT B SUPRA EUR Active carbon
- NORIT A SUPRA USP Active carbon
- NORIT A SUPRA EUR Active carbon
- SORBONORIT B4 Active carbon
- SORBONORIT K3 Active carbon
- SORBONORIT K4 Active carbon
- SORBONORIT KB3 Active carbon
- SORBONORIT KB4 Active carbon
- Explosion Acetylene Black
- Regal 600
- SKLN 1
- Thermblack
- Carbosorbit R
- Raven 420
- Carbon-12
- Eagle Germantown
- LS-59580
- Coke powder
- CHEBI:33415
- RL04457
- 53663_SIAL
- SKG
- Cb 50
- 133136-50-2
- 16291-96-6 (Parent)
- C2157
- HSDB 953
- Carbon black, furnace
- Neo Spectra Beads AG
- Aqua nuchar
- VVP 66-95
- GK 3
- U 02
- EG 0
- Mogul
- Gas-furnace black
- Corax P
- 37996_FLUKA
- C2156
- 181719-82-4
- 282863_ALDRICH
- Furnace black
- 96831_FLUKA
- 798556-12-4
- Aroflow
- Black 140
- 55353-42-9
- 12751-41-6
- 496561_ALDRICH
- CPB 5000
- GP 60
- SWCNT
- 05123_FLUKA
- 308068-56-6
- 1034343-98-0
- 83797-07-3
- 208728-21-6
- Filtrasorb 200
- GP 60S
- 496537_ALDRICH
- 101239-80-9
- Carbon, activate
- Charcoal activated Norit
- Carbo activatus
- Tinolite
- Carbone attivo
- UNII-4QQN74LH4O
- 519308_ALDRICH
- 82696-74-0
- GRAPHITE POWDER
- Carbon, amorphous
- 56257-79-5
- S 1 (Graphite)
- 51127_FLUKA
- 329428_SIAL
- 58517-29-6
- Carbon Nanotube Multi-walled 40-60nm(diam.), 1-2microm(length)
- Caswell No. 161
- 72343_SIAL
- 857167-12-5
- Carbon Nanotube Multi-walled 20-40nm(diam.), 5-15microm(length)
- Ceylon Black Lead
- Niteron 55
- 675342_SIAL
- K 257
- Spheron 6
- 82701-04-0
- Micronex
- Essex
- 16291-96-6
- 84739-05-9
- 37265-44-4
- SU 2000
- Medicinal carbon
- 82701-02-8
- 97876_FLUKA
- 37196-29-5
- DC 2
- 242268_SIAL
- Corax A
- 496545_ALDRICH
- Regent
- Thermatomic
- 18008_SIAL
- 37265-48-8
- I14-52609
- Activated Charcoal Norit(R)
- C.I. Pigment Black 10
- Delussa Black FW
- Monarch 1300
- Philblack O
- Special Black 1V & V
- C2152
- 93067_SIAL
- SKT (adsorbent)
- Chemisorb
- 106907-70-4
- 681225-93-4
- 82709-42-0
- 326874-96-8
- 64427-56-1
- 7782-40-3
- TR-024045
- Philblack
- Continex
- C2151
- 90452-98-5
- 114680-00-1
- 81180-26-9
- 124760-06-1
- Mogul L
- 56257-80-8
- Graphnol N 3M
- C3133
- Acetylene black
- Carbodis
- 75026-75-4
- Grafoil GTA
- 12768-98-8
- Carbopol Z Extra
- Activated charcoal, iodinated
- 242276_SIAL
- CUZ 3
- Regal SRF
- C.I. Pigment Black 6
- 65407-06-9
- Colgon PCB-D
- C2764_SIAL
- Carbon Nanotube Multi-walled 40-60nm(diam.), 5-15microm(length)
- C.I. 77265
- 73560-38-0
- AC1NUWBM
- 109766-76-9
- Degussa
- MPG 6
- Columbia carbon
- 292591_SIAL
- Black lead
- 58899_FLUKA
- 332461_ALDRICH
- Carbon black, channel
- Molacco
- IG 11
- 67167-41-3
- Atlantic
- 72343_FLUKA
- AG 5 (Adsorbent)
- C.I. Pigment Black 7
- Kosmink
- Spheron
- 214540-86-0
- 208728-20-5
- 22874_SIAL
- 97876_SIAL
- Charcoal, activated [USP]
- N0968
- Cancarb
- 97708-44-6
- 56274-59-0
- 7440-44-0
- Seval
- LS-51900
- P68
- Elftex
- 82696-75-1
- Explosion Black
- Carbon Nanotube Multi-walled 60-100nm(diam.), >5microm(length)
- 22874_FLUKA
- C2158
- Philblack N 550
- 242241_SIAL
- 05113_FLUKA
- UNII-2P3VWU3H10
- 186708-96-3
- 05110_FLUKA
- CI 77266
- CMB 50
- CLF II
- Fecto
- 429685-07-4
- GS 2
- 242233_SIAL
- AG 1500
- 29238_FLUKA
- 282863_SIAL
- 37996_SIAL
- 208519-32-8
- Statex N 550
- CF 8
- Philblack N 765
- EINECS 231-955-3
- W8209
- 131640-45-4
- Black Kosmos 33
- ATJ-S
- 3B4-2186
- Neo-spectra II
- Regal
- DTXCID407391
- CI Pigment black 7
- Lamp black
- 496588_ALDRICH
- 2P3VWU3H10
- 1399-57-1
- Crolac
- SU2000
- D006108
- Carbon, Vitreous
- Carbon, colloidal
- BAU
- CK3
- Magecol
- AG 5
- Permablak 663
- carbonium
- 56729-25-0
- D002244
- Arogen
- Kosmotherm
- Furnex N 765
- RTR-024045
- 37771_FLUKA
- 6C
- Graphite (synthetic)
- G0501
- 72536-89-1
- ART 2
- 93067_FLUKA
- 138464-41-2
- 95681_FLUKA
- 64365-11-3
- AGN-PC-0LQUF1
- Kosmobil
- Charcoal bone
- PG 50
- Sevacarb
- Carbon Nanotube Multi-walled 20-40nm(diam.), 1-2microm(length)
- C4386_SIAL
- AR 3
- Sterling NS
- 12424-49-6
- 496553_ALDRICH
- Adsorbente
- C9157_SIAL
- HSDB 2017
- 97793-37-8
- Toka Black 4500
- Kohlenstoff
- Plumbago (graphite)
- 159251-18-0
- Carbone
- C2150
- Royal spectra
- 26837-67-2
- Carbon Nanotube Aligned Multi-walled 10-20nm(diam.), 5-15microm(length)
- 53851-02-8
- 64900-31-8
- Kosmovar
- SWNT
- Super-spectra
- Swine fly ash
- C5510_SIAL
- 82701-06-2
- C6289_SIAL
- Pyro-Carb 406
- Regal 400R
- 53095-52-6
- C2889_SIAL
- Printex
- Raven 8000
- 64365-11-3 (activated)
- 39422-04-3
- 164973-65-3
- Gastex
- 633100_ALDRICH
- Thermal black
- CARBON NANOTUBE
- GY 70
- Impingement carbons
- Gas Black
- Carbopol M
- Hitco HMG 50
- Farbruss
- 95681_SIAL
- Carbon 12
- GP 63
- Toka Black 8500
- Carbomet
- Conductex 900
- C2194
- P 33 (carbon black)
- Charcoal activated
- Modulex
- GRAPHITE, NATURAL
- CWN 2
- 82701-05-1
- 89440_FLUKA
- 39988_FLUKA
- 37771_SIAL
- 12789-22-9
- SKT
- 79921-09-8
- Arotone
- Pigment black 6
- 158271-80-8
- HSDB 5037
- 61512-59-2
- 18008_RIEDEL
- Statex
- Metanex
- 179607-25-1
- 186708-92-9
- 484164_ALDRICH
- Croflex
- G0500
- Raven 500
- USEPA/OPP Pesticide Code: 016001
- Channel black
- 161551_SIAL
- Charcoal, except activated
- EINECS 215-609-9
- Carbon Nanotube Multi-walled 10-30nm(diam.), 5-15microm(length)
- FT-0621888
- 96831_SIAL
- Kosmos
- 89440_ALDRICH
- 82600-58-6
- AU 3
- Filtrasorb 400
- Pigment black 7
- Stove Black
- 76416-61-0
- Columbia LCK
- 147335-73-7
- 52623-24-2
- C.I. 77266
- C3345_SIAL
- Furnex
- 18006_RIEDEL
- Furnal
- Collocarb
- Carbon Nanotube Single-walled (>85%) below 3nm(Average diam.), over 5microm(Average length)
- NORIT A, U.S.P.
- nanopowder,99.5%,30nm
- Superba
- 155660-93-8
- Arrow
- Aerodag G
- Animal bone charcoal
- ELF 78
- Sterling N 765
- Fullerene soot
- 89341_FLUKA
- 29204_SIAL
- 7782-42-5
- Rocol X 7119
- H 451
- 332461_SIAL
- Thermal Acetylene Black
- 130960-03-1
- 636398_ALDRICH
- 496596_ALDRICH
- Carbon Nanotube Multi-walled 10-20nm(diam.), 5-15microm(length)
- HSDB 7713
- Carbon Black BV and V
- EINECS 231-953-2
- 137906-62-8
- 82701-03-9
- 90597-58-3
- 156854-02-3
- Charcoal activated Norit(R)
- ATJ-S graphite
- 390127_SIAL
- 72840-52-9
- Elemental Carbon
- I14-45191
- Carbon black, thermal
- 53663_FLUKA
- 05112_FLUKA
- 1343-03-9
- 798556-14-6
- DIAMOND
- 1333-86-4
- Carbon, decolorizing
- 116788-82-0
- 50814-81-8
- EXP-F
- Graphite (all forms except graphite fibers)
- 05105_FLUKA
- CMB 200
- 89341_SIAL
- 18002_RIEDEL
- Miike 20
- Carbon nanotube, single-walled
- Flamruss
- 51127_SIAL
- CCRIS 8681
- AG 3 (Adsorbent)
- 55607-95-9
- EINECS 264-846-4
- Durex O
- Huber
- 83138-28-7
- S 1
- Colgon PCB 12X30
- 87934-03-0
- Charcoal bone
- Carbopol Extra
- 572497_ALDRICH
- AKOS015914131
- C2155
- FT-0623469
- 566149-76-6
- AK (Adsorbent)
- AS 1
- 56729-26-1
- CCRIS 7235
- GK 2
- C3014_SIAL
- Char, from refuse burner
- Amoco PX 21
- 182761-22-4
- Rebonex
- Monarch 700
- Pelletex
- CHEBI:27594
- Arovel
- 63661-31-4
- Regal 300
- EINECS 231-153-3
- G0502
- Sterling MT
- 39434-34-9
- 18002_SUPELCO
- Super-carbovar
- Humenegro
- XF 4175L
- EPA Pesticide Chemical Code 016001
- Fortafil 5Y
- C2154
- 76632-92-3
- AT 20
- Carbolac 1
- Colgon BPL
- CF 8 (Carbon)
- 115344-49-5
- 137322-21-5
- Graphite, synthetic
- Swedish Black Lead
- Carbo vegetabilis
- Shawinigan Acetylene Black
- 05120_FLUKA
- CCRIS 9467
- N0969
- Carbon, activated [UN1362] [Spontaneously combustible]
- D&C Black No. 2
- Carbon black, lamp
- XE 340
- Supersorbon S 1
- MA 100 (Carbon)
- 29204_FLUKA
- I14-114468
- BG 6080
- UNII-4XYU5U00C4
- Graphite (natural), dust
- Excelsior
- Carbopol Z 4
- Thermax
- Raven
- Carbon black, acetylene
- MDL： MFCD00133992
- Inchi： 1S/C
- InChI Key： OKTJSMMVPCPJKN-UHFFFAOYSA-N
- SMILES： [C]

Computed Properties

Exact Mass: 0.00000
Monoisotopic Mass: 12g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 1
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0.6
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Black amorphous powder or granules.
Density: 1.8
Melting Point: 3550 °C (lit.)
Boiling Point: 500-600℃
Flash Point: >230 °F
PH: 6-9
Solubility: Insoluble.
Water Partition Coefficient: Insoluble in water.
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible. Highly flammable in powdered form.
PSA: 0.00000
LogP: 0.00000
Solubility: Insoluble in any solvent.
Merck: 1807
Vapor Pressure: <0.1 mmHg ( 20 °C)
Color/Form: 1 mg/mL in H2O

Carbon Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 1325 4.1/PG 3
WGK Germany：nwg
Hazard Category Code： R36/37: irritating to eyes and respiratory tract.
Safety Instruction： S26; S36; S24/25; S22; S36/37
RTECS：FF5250100
Hazardous Material Identification：
Risk Phrases：R36/37; R36/37/38; R20; R10
Storage Condition：Sealed and dry for storage.
HazardClass：4.2
PackingGroup：III
TSCA：Yes

Carbon Customs Data

HS CODE：38021000

Carbon Pricemore >>

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NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0730510019- 1000g/袋（粒状）	Carbon	7440-44-0		1000g/袋	¥ 74.1	2021-05-18

Carbon Production Method

Carbon Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7440-44-0)活性碳（粉、颗）

Order Number:LE2470828;LE13687

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:39

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:7440-44-0)Charcoal, Activated, Powder, Basic

Order Number:A1206928

Stock Status:in Stock

Quantity:25g/10g/50g/1kg/2kg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 03:45

Price ($):271.0/295.0/1171.0/205.0/259.0

Email:sales@amadischem.com

Product Official Link

Carbon Related Literature

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2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Related Categories

Additional information on Carbon

Introduction to Carbon (CAS No. 7440-44-0)

Carbon, with the chemical formula C and a CAS number of 7440-44-0, is one of the most fundamental elements in the universe, playing a crucial role in both the natural world and modern science. Carbon is renowned for its remarkable versatility, forming the backbone of organic chemistry and serving as a key material in numerous industrial applications. This element's ability to bond with itself and other elements in diverse ways makes it indispensable in fields ranging from pharmaceuticals to materials science.

The CAS No. 7440-44-0 designation specifically refers to graphite, a crystalline form of carbon that is widely used due to its stability, conductivity, and lubricating properties. Graphite's unique structure, consisting of layers of carbon atoms arranged in a hexagonal lattice, allows electrons to move freely between layers, making it an excellent conductor of electricity. This property has led to its extensive use in batteries, electrodes, and other electrical applications.

In recent years, research into carbon-based materials has seen significant advancements, particularly in the field of nanotechnology. Carbon nanomaterials, such as carbon nanotubes (CNTs) and graphene, have garnered immense attention for their exceptional mechanical, electrical, and thermal properties. These materials are being explored for use in next-generation electronics, composite materials, and even biomedical applications.

Graphene, a single-layer sheet of carbon atoms arranged in a two-dimensional honeycomb lattice, has been the subject of numerous studies due to its unparalleled conductivity, flexibility, and strength. Recent research has demonstrated the potential of graphene in developing advanced sensors, transparent conductive films, and high-performance catalysts. The ability to manipulate graphene at the atomic level opens up new possibilities for innovation across various industries.

Carbon compounds are also central to pharmaceutical research and development. The CAS No. 7440-44-0 reference often points to graphite, but it is important to note that carbon's role extends far beyond this form. Organic chemistry relies heavily on carbon-based molecules for drug synthesis and delivery systems. Researchers are continually discovering new ways to utilize carbon's structural diversity to create more effective and targeted medications.

The development of carbon-based drug delivery systems has been particularly promising. These systems leverage the unique properties of carbon materials to enhance drug solubility, stability, and bioavailability. For instance, carbon nanoparticles have been investigated for their potential use in targeted drug delivery, where they can be engineered to release therapeutic agents directly at disease sites. This approach has shown promise in treating conditions such as cancer by minimizing side effects and improving treatment efficacy.

In materials science, carbon's versatility is evident in its application as a reinforcing agent in composite materials. Carbon fibers, derived from precursor materials like polyacrylonitrile or pitch-based polymers, are known for their high strength-to-weight ratio and thermal resistance. These fibers are used extensively in aerospace engineering, automotive components, and sports equipment to enhance performance while reducing weight.

The environmental impact of carbon-based materials is another area of active research. While carbon is essential for life and industry, its combustion contributes to greenhouse gas emissions. Researchers are exploring sustainable methods for producing and utilizing carbon materials that minimize environmental impact. For example, bio-based carbon fibers derived from renewable resources offer an eco-friendly alternative to traditional petroleum-based products.

Advances in computational chemistry have also contributed to our understanding of carbon's behavior at the molecular level. High-performance computing allows researchers to model complex carbon structures and predict their properties with greater accuracy. This computational approach has accelerated the discovery of new carbon-based materials with tailored characteristics for specific applications.

The intersection of biology and chemistry has led to innovative uses of carbon-based materials in biomedicine. Carbon nanoparticles are being studied for their potential use as contrast agents in medical imaging techniques such as MRI (Magnetic Resonance Imaging) and CT (Computed Tomography). These nanoparticles can enhance image resolution and provide detailed information about internal structures without invasive procedures.

The future of carbon research looks promising with ongoing efforts to harness its full potential across multiple disciplines. Innovations in synthetic chemistry continue to expand the range of possible carbon-based structures and functionalities. As our understanding of these materials deepens，so does their potential to revolutionize technology、medicine，and environmental sustainability.

Cas no 7440-44-0 (Carbon)